Cas no 1557883-26-7 (1-(6-fluoro-1H-indazol-5-yl)ethanone)

• Product Name: 1-(6-fluoro-1H-indazol-5-yl)ethanone
• CAS No: 1557883-26-7
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5304475
• Update Time: 2026-03-10

1-(6-fluoro-1H-indazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoro-1H-indazol-5-yl)ethanone
• SB13822
• 1-(6-fluoro-1H-indazol-5-yl)ethan-1-one

• Inchi： 1S/C9H7FN2O/c1-5(13)7-2-6-4-11-12-9(6)3-8(7)10/h2-4H,1H3,(H,11,12)
• InChI Key： CPTRBPKIRUXDDM-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=NN2)C=C1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8

Additional information on 1-(6-fluoro-1H-indazol-5-yl)ethanone

1-(6-Fluoro-1H-Indazol-5-Yl)Ethanone: A Comprehensive Overview

The compound 1-(6-fluoro-1H-indazol-5-yl)ethanone, identified by the CAS number 1557883-26-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their unique structural properties and versatile chemical reactivity. The presence of the fluoro substituent at the 6-position of the indazole ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of indazole derivatives in drug discovery. The indazole scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The substitution pattern of 1-(6-fluoro-1H-indazol-5-yl)ethanone further enhances its potential as a lead compound in medicinal chemistry. For instance, the fluoro group at the 6-position can modulate the electronic environment of the molecule, potentially improving its bioavailability and pharmacokinetic properties.

In terms of synthesis, 1-(6-fluoro-1H-indazol-5-yl)ethanone can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate aldehyde or ketone with an indazole derivative under specific conditions. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.

The structural versatility of 1-(6-fluoro-1H-indazol-5-yl)ethanone makes it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows for the creation of complex molecular architectures. For example, the ketone group can be converted into other functionalities such as alcohols, esters, or amines through well-established organic reactions. This flexibility opens up numerous possibilities for exploring new chemical entities with desired biological activities.

In addition to its synthetic applications, 1-(6-fluoro-1H-indazol-5-yl)ethanone has shown promise in materials science. The indazole moiety is known to exhibit nonlinear optical properties, making it a candidate for applications in optoelectronic devices. Furthermore, the presence of the fluoro group can enhance the thermal stability and electronic properties of materials derived from this compound. These attributes make it a valuable component in the development of advanced materials for use in electronics and photonics.

The bioactivity of 1-(6-fluoro-1H-indazol-5-yl)ethanone has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes associated with diseases such as cancer and neurodegenerative disorders. The fluoro substituent plays a crucial role in modulating the molecule's interactions with biological targets, thereby influencing its therapeutic potential. Researchers are actively exploring ways to optimize its pharmacological properties through further structural modifications.

In conclusion, 1-(6-fluoro-1H-indazol-5-y l)ethanone, CAS number 1557883 -26 -7 strong>, is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, synthetic versatility, and promising bioactivity make it a valuable subject for ongoing research. As advancements in chemical synthesis and biological screening continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.